Cas no 101421-85-6 (2-Bromo-3-methylbenzamide)

• Product Name: 2-Bromo-3-methylbenzamide
• CAS No: 101421-85-6
• MF: C₈H₈BrNO
• MW: 214.0592212677
• MDL: MFCD09753713
• CID: 2121858
• Update Time: 2023-08-03

2-Bromo-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-methylbenzamide
• 2-bromo-3-methyl-benzoic acid amide
• FXNLPFZVSBANLC-UHFFFAOYSA-N
• AS03421
• 2-Bromo-3-methylbenzamide

• MDL： MFCD09753713
• Inchi： 1S/C8H8BrNO/c1-5-3-2-4-6(7(5)9)8(10)11/h2-4H,1H3,(H2,10,11)
• InChI Key： FXNLPFZVSBANLC-UHFFFAOYSA-N
• SMILES： BrC1C(C(N)=O)=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 270.7±33.0 °C at 760 mmHg
• Flash Point: 117.5±25.4 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Bromo-3-methylbenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)